Cas no 2229540-38-7 (4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229540-38-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5902608
• PubChem ID: 165965877
• Update Time: 2025-05-20

4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1819898
• 2229540-38-7

• Inchi： 1S/C12H21NO3/c13-9-4-6-12(7-5-9,11(14)15)10-3-1-2-8-16-10/h9-10H,1-8,13H2,(H,14,15)
• InChI Key： FEOQPQRXARXMAU-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid

Chemical Profile of 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229540-38-7)

4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid, identified by its CAS number 2229540-38-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane core substituted with an amino group and an ethylene oxide-derived moiety, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid combines the rigidity of the cyclohexane ring with the flexibility provided by the ethylene oxide (oxan) group. This dual characteristic is particularly advantageous in the design of bioactive molecules, as it allows for optimal binding interactions with biological targets while maintaining structural stability. The presence of both an amino group and a carboxylic acid moiety further enhances its potential as a pharmacophore, enabling diverse chemical modifications and functionalization strategies.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) activity. The cyclohexane scaffold, known for its ability to interact with various neurotransmitter receptors, has been widely explored in this context. The introduction of an oxan group into the structure not only influences the conformational dynamics but also introduces a polar element that can enhance solubility and cell membrane permeability. These features make 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid a promising candidate for investigating potential therapeutic applications in neurology and psychiatry.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The amino group can be readily modified to introduce various pharmacophoric elements, while the carboxylic acid functionality allows for salt formation, which is crucial for oral bioavailability and formulation stability. Furthermore, the oxan ring provides a unique handle for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid that incorporate multiple heterocyclic moieties are particularly attractive due to their ability to engage multiple binding sites on biological targets. This multitarget engagement strategy has been shown to increase therapeutic efficacy while reducing the likelihood of resistance development. The cyclohexane and oxan groups in this molecule are well-positioned to interact with both hydrophobic and hydrophilic regions of protein targets, making it an ideal candidate for structure-based drug design.

The synthesis of 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid presents both challenges and opportunities for chemists. The construction of the cyclohexane ring followed by functionalization at the 4-position with an amino group requires careful selection of synthetic routes to ensure high yield and purity. The introduction of the oxan group further complicates the synthesis but also opens up new possibilities for molecular diversification. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in facilitating these transformations.

In conclusion, 4-amino-1-(oxan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229540-38-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility in chemical modification, make it a valuable asset in the quest for novel therapeutic agents. As our understanding of biological targets continues to evolve, compounds like this are likely to play a crucial role in shaping the future of drug discovery and development.